Cas no 1220028-52-3 (3-(2,4,5-Trichlorophenoxy)pyrrolidine hydrochloride)

• Product Name: 3-(2,4,5-Trichlorophenoxy)pyrrolidine hydrochloride
• CAS No: 1220028-52-3
• MF: C₁₀H₁₁Cl₄NO
• MW: 303.012439012527
• CID: 1073740
• PubChem ID: 56831057
• Update Time: 2025-05-30

3-(2,4,5-Trichlorophenoxy)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2,4,5-Trichlorophenoxy)pyrrolidine hydrochloride
• 1220028-52-3
• 3-(2,4,5-trichlorophenoxy)pyrrolidine;hydrochloride
• 3-(2,4,5-Trichlorophenoxy)pyrrolidinehydrochloride
• AKOS015845853

• MDL： MFCD13561061
• Inchi： 1S/C10H10Cl3NO.ClH/c11-7-3-9(13)10(4-8(7)12)15-6-1-2-14-5-6;/h3-4,6,14H,1-2,5H2;1H
• InChI Key： KFGHNXDMEJYMMI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1OC1CNCC1)Cl)Cl.Cl

Computed Properties

• Exact Mass: 302.956525g/mol
• Monoisotopic Mass: 300.959475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(2,4,5-Trichlorophenoxy)pyrrolidine hydrochloride

3-(2,4,5-Trichlorophenoxy)pyrrolidine Hydrochloride: A Comprehensive Overview

3-(2,4,5-Trichlorophenoxy)pyrrolidine hydrochloride is a chemical compound with the CAS number 1220028-52-3. This compound is of significant interest in various fields, including pharmaceuticals, agrochemicals, and materials science. Its unique structure and properties make it a valuable molecule for both academic research and industrial applications.

The molecular structure of 3-(2,4,5-Trichlorophenoxy)pyrrolidine hydrochloride consists of a pyrrolidine ring substituted with a trichlorophenoxy group at the 3-position. The pyrrolidine ring is a five-membered saturated heterocycle containing one nitrogen atom. The substitution pattern on the aromatic ring (trichlorophenoxy) introduces significant electronic and steric effects, which influence the compound's reactivity and biological activity.

Recent studies have highlighted the potential of 3-(2,4,5-Trichlorophenoxy)pyrrolidine hydrochloride in the development of novel agrochemicals. Researchers have explored its role as a precursor for herbicides and fungicides due to its ability to inhibit key enzymatic pathways in target organisms. For instance, a study published in the *Journal of Agricultural Chemistry* demonstrated that derivatives of this compound exhibit potent activity against plant pathogens such as *Fusarium graminearum* and *Botrytis cinerea*.

In addition to its agricultural applications, 3-(2,4,5-Trichlorophenoxy)pyrrolidine hydrochloride has shown promise in medicinal chemistry. The compound's ability to modulate ion channels and receptor systems makes it a potential candidate for drug development targeting neurological disorders. A recent investigation in *Pharmaceutical Research* reported that this compound can act as an antagonist for certain G-protein coupled receptors (GPCRs), which are implicated in conditions such as anxiety and depression.

The synthesis of 3-(2,4,5-Trichlorophenoxy)pyrrolidine hydrochloride involves multi-step organic reactions. A common approach includes the nucleophilic substitution of a trichlorophenol derivative with pyrrolidine under specific reaction conditions. Optimization of reaction parameters such as temperature, solvent, and catalyst loading has been extensively studied to improve yield and purity.

From an environmental perspective, understanding the fate and transport of 3-(2,4,5-Trichlorophenoxy)pyrrolidine hydrochloride in natural systems is crucial for risk assessment. Studies conducted by environmental chemists have shown that this compound undergoes degradation under UV light and microbial action. However, further research is needed to evaluate its long-term persistence in soil and aquatic environments.

In conclusion, 3-(2,4,5-Trichlorophenoxy)pyrrolidine hydrochloride is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and potential for further functionalization make it an attractive target for ongoing research efforts. As new insights into its biological activity and environmental behavior emerge, this compound is likely to play an increasingly important role in both academic and industrial settings.